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Introduction

5-S-cysteinyldopa (5-S-CD) is a key intermediate in the biosynthesis of pheomelanin, a type

of melanin pigment.[1][2] In patients with malignant melanoma, the levels of 5-S-CD in serum

and urine can be significantly elevated, correlating with tumor burden and disease progression.

[3][4] This makes 5-S-CD a valuable biomarker for monitoring the efficacy of various melanoma

treatments, including immunotherapy and chemotherapy.[5][6] Tracking the changes in 5-S-CD

concentrations can provide early indications of treatment response, often preceding clinical or

radiological evidence of disease progression or regression.[3][7] An increase in 5-S-CD levels

may suggest treatment failure or disease recurrence, while a decrease is often associated with

a positive therapeutic response.[8][9]

Quantitative Data Summary
The following tables summarize quantitative data on 5-S-CD levels in melanoma patients,

providing a reference for interpreting clinical and research findings.

Table 1: Serum 5-S-Cysteinyldopa Levels in Different Stages of Melanoma
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Clinical Stage
Mean/Median 5-S-
CD Level (nmol/L)

Number of Patients
(n)

Reference

Control Subjects 2.7 ± 1.2 (Mean ± SD) 36 [1]

Stage I-II-III
Ranged around

normal levels
479 (total) [3]

Stage IV 72 ± 105 (Mean ± SD) 24 [1]

No Evidence of

Disease

Ranged around

normal levels
- [3]

Tumor Burden Significantly elevated - [3]

Table 2: Performance of Serum 5-S-Cysteinyldopa as a Biomarker for Metastatic Melanoma

(Stage IV)

Performance Metric Value Patient Cohort Reference

Sensitivity 69.7%
479 melanoma

patients
[3]

Specificity 61.5%
479 melanoma

patients
[3]

Positive Predictive

Value
79.3%

479 melanoma

patients
[3]

Sensitivity 73%
218 melanoma

patients
[1][7]

Specificity 98%
218 melanoma

patients
[1][7]

Positive Predictive

Value
94%

218 melanoma

patients
[7]

Table 3: Changes in Serum 5-S-Cysteinyldopa Levels in Response to Nivolumab Treatment
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Clinical Response Change in 5-S-CD Number of Patients Reference

Partial Response (PR)
Decrease of ≥10

nmol/L
2 of 3 [10]

Progressive Disease

(PD)

Increase of ≥10

nmol/L
4 of 8 [10]

PR and Stable

Disease (SD)

Maximum change

ratio < 1.3
All [11]

Progressive Disease

(PD)

Maximum change

ratio ≥ 1.3
9 of 15 [11]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the biochemical pathway of melanin synthesis and a typical

workflow for monitoring melanoma treatment response using 5-S-CD.
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Caption: Simplified melanogenesis pathway showing the synthesis of eumelanin and
pheomelanin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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